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Compound of Interest

Compound Name:
(R)-3-

(Hydroxymethyl)cyclohexanone

Cat. No.: B11924179 Get Quote

Essential Safety and Handling Guide for (R)-3-
(Hydroxymethyl)cyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling (R)-3-(Hydroxymethyl)cyclohexanone in a laboratory setting.

Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure

research environment.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure to (R)-3-(Hydroxymethyl)cyclohexanone. The following table

summarizes the required PPE based on hazard assessments of similar chemical structures.
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Protection Type Specific Recommendations Relevant Standards

Eye and Face Protection
Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133,

European Standard EN166[1]

[2][3]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat or other protective

clothing to prevent skin

contact.[1][2][3]

OSHA 29 CFR 1910.132

Respiratory Protection

Use only in a well-ventilated

area. If exposure limits may be

exceeded or irritation is

experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1][2][4]

OSHA 29 CFR 1910.134,

European Standard EN 149[1]

[2]

Hazard Identification and Precautionary Measures
(R)-3-(Hydroxymethyl)cyclohexanone is classified with the following hazards. Understanding

these is critical for safe handling.

H315: Causes skin irritation[4][5]

H319: Causes serious eye irritation[4][5]

H335: May cause respiratory irritation[4][5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][5]

P264: Wash skin thoroughly after handling.[4]

P271: Use only outdoors or in a well-ventilated area.[4]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of water.[4]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and compliance.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[7]

Keep the container tightly closed when not in use.[4]

Ensure the storage area is clearly labeled with the chemical name and hazard symbols.

Handling and Experimental Workflow:

Always handle (R)-3-(Hydroxymethyl)cyclohexanone within a certified chemical fume

hood to ensure adequate ventilation.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge, as

flammable vapors may be present.[6]

Use only non-sparking tools.[1][6]
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Avoid contact with skin, eyes, and clothing.[2] In case of accidental contact, follow the first-

aid measures outlined in the SDS.

Wash hands thoroughly after handling.[6]

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[1][2]

Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a suitable,

closed container for disposal.[2][8]

Do not allow the chemical to enter drains.

Disposal Plan:

Dispose of waste material in accordance with local, regional, and national hazardous waste

regulations.[1]

Chemical waste should be collected in labeled, sealed containers.

Do not mix with other waste streams unless explicitly instructed to do so.

Hand over the waste to a licensed disposal company.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling (R)-3-
(Hydroxymethyl)cyclohexanone, incorporating key safety checkpoints.
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Workflow for Handling (R)-3-(Hydroxymethyl)cyclohexanone
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Caption: Logical workflow for the safe handling of (R)-3-(Hydroxymethyl)cyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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